1',3'-Dihydrospiro[cyclohexane-1,2'-[2H]imidazo[4,5-b]pyridine]

• IUPAC Name: spiro[1,3-dihydroimidazo[4,5-b]pyridine-2,1'-cyclohexane]
• InChI: InChI=1S/C11H15N3/c1-2-6-11(7-3-1)13-9-5-4-8-12-10(9)14-11/h4-5,8,13H,1-3,6-7H2,(H,12,14)
• InChI Key: OUKQLJBANRHVIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)NC3=C(N2)N=CC=C3
• Molecular Formula: C11H15N3
• DSSTOX Substance ID: DTXSID50343439
• Molecular Weight: 189.26 g/mol
• CAS RN: 76902-24-4

Description

1’,3’-Dihydrospiro[cyclohexane-1,2’-[2H]imidazo[4,5-b]pyridine] is a heterocyclic building block. It has an empirical formula of C11H15N3 and a molecular weight of 189.26.

Synthesis Analysis

While many strategies are available for imidazo[4,5-b]pyridine synthesis, the most popular approaches involve both condensation–dehydration reactions of pyridine-2,3-diamine or pyridine-3,4-diamine with carboxylic acids (or their equivalents) and condensation with aldehydes under oxidative conditions.

Molecular Structure Analysis

The optimized molecular geometry and vibrational frequencies of 1’,3’-Dihydrospiro[cyclohexane-1,2’-[2H]imidazo[4,5-b]pyridine] were calculated using Hartree Fock (HF) and Density Functional Theory (DFT) methods.

Physical And Chemical Properties Analysis

1’,3’-Dihydrospiro[cyclohexane-1,2’-[2H]imidazo[4,5-b]pyridine] is a solid with a melting point of 216-220 °C (lit.). Its SMILES string is C1CCC2(CC1)Nc3cccnc3N2.

Scientific Research Applications

Molecular Structure and Spectroscopic Properties

1',3'-Dihydrospiro[cyclohexane-1,2'-[2H]imidazo[4,5-b]pyridine] has been the subject of a study focusing on its molecular geometry and vibrational frequencies. These were calculated using methods like Hartree Fock and Density Functional Theory. The research also included the experimental recording of its vibrational spectrum using Fourier Transform-Infrared (FT-IR). Additionally, the study explored the molecule's electronic properties such as HOMO-LUMO energies, absorption wavelengths, and excitation energy using time-dependent DFT methods (Vural, Kara, & İdil, 2016).

Synthesis of Derivatives and Potential Anticancer Applications

Another significant area of research involves the synthesis of various derivatives of 1',3'-Dihydrospiro[cyclohexane-1,2'-[2H]imidazo[4,5-b]pyridine] and their potential pharmacological applications. For instance, one study described the synthesis of indolo-quinonediimine derivatives through the thermolysis of certain substituted spiro compounds, which could have implications in cancer research (Le et al., 2004).

Chemistry and Synthesis Techniques

The compound's unique chemical structure has prompted studies on its synthesis methods and behavior in various conditions. For example, research has been conducted on the synthesis of spiro[2-cyclopentene-1,3’-imidazo[1,2-a]pyridine] derivatives and their distinctive behavior in NMR spectra (Abe et al., 2010).

Applications in Gastric Acid Secretion Inhibition

In the realm of medicinal chemistry, certain spiro compounds related to 1',3'-Dihydrospiro[cyclohexane-1,2'-[2H]imidazo[4,5-b]pyridine] have been identified as potent inhibitors of gastric proton pump enzyme. This research could pave the way for new anti-ulcer drugs (Palmer et al., 2009).